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Compound of Interest

Compound Name: 4-Bromo-3-methoxyaniline

Cat. No.: B105682

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 4-Bromo-
3-methoxyaniline (CAS No: 19056-40-7), a chemical intermediate utilized in pharmaceutical
and agrochemical synthesis.[1] This document synthesizes available safety data, outlines
standardized experimental protocols for hazard assessment, and presents a logical workflow
for chemical safety evaluation.

~hemical Identificati | Physical .

Identifier Value Reference
Chemical Name 4-Bromo-3-methoxyaniline [1112]

CAS Number 19056-40-7 [21[3]141[5]
Molecular Formula C7HsBrNO [2][4]
Molecular Weight 202.05 g/mol [21[3114]
Appearance Solid [3]

Melting Point 96-100 °C [3]

Hazard Identification and Classification

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b105682?utm_src=pdf-interest
https://www.benchchem.com/product/b105682?utm_src=pdf-body
https://www.benchchem.com/product/b105682?utm_src=pdf-body
https://www.echemi.com/sds/4-bromo-3-methoxyaniline-pd180727107181.html
https://www.echemi.com/sds/4-bromo-3-methoxyaniline-pd180727107181.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methoxyaniline
https://www.sigmaaldrich.com/HK/zh/product/aldrich/652660
https://www.scbt.com/p/4-bromo-3-methoxyaniline-19056-40-7
https://store.apolloscientific.co.uk/product/4-bromo-3-methoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methoxyaniline
https://www.scbt.com/p/4-bromo-3-methoxyaniline-19056-40-7
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methoxyaniline
https://www.sigmaaldrich.com/HK/zh/product/aldrich/652660
https://www.scbt.com/p/4-bromo-3-methoxyaniline-19056-40-7
https://www.sigmaaldrich.com/HK/zh/product/aldrich/652660
https://www.sigmaaldrich.com/HK/zh/product/aldrich/652660
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4-Bromo-3-methoxyaniline is classified under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) based on its toxicological profile. The primary
hazards are acute oral toxicity and skin sensitization.

Hazard Class GHS Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

. e H317: May cause an allergic
Skin Sensitization Category 1 _ _
skin reaction

Source: ECHEMI Safety Data Sheet, PubChem|[1][2]
Signal Word: Warning[1]

Hazard Pictograms:

o lualt text

Toxicological Data Summary

While specific quantitative toxicological data such as LD50 (median lethal dose) for 4-Bromo-
3-methoxyaniline is not readily available in the public domain, its GHS classification provides
a framework for understanding its relative toxicity.
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Toxicological Endpoint

GHS Classification

Quantitative Data

Acute Oral Toxicity

Category 4

Data not available. Category 4
indicates an LD50 range of
300 < LD50 < 2000 mg/kg for a
solid.

Acute Dermal Toxicity

No data available

Data not available

Acute Inhalation Toxicity

No data available

Data not available

Skin Corrosion/Irritation

No data available

Data not available

Serious Eye Damage/Irritation

No data available

Data not available

Skin Sensitization

Category 1

Data not available. Category 1
indicates the substance is a
skin sensitizer. Quantitative
data, such as the EC3 value
from a Local Lymph Node

Assay (LLNA), is not available.

Germ Cell Mutagenicity

No data available

Data not available

Carcinogenicity

No data available

Data not available

Reproductive Toxicity

No data available

Data not available

Specific Target Organ Toxicity
(Single Exposure)

No data available

Data not available

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

Data not available

Aspiration Hazard

No data available

Data not available

Experimental Protocols for Hazard Assessment

In the absence of specific experimental data for 4-Bromo-3-methoxyaniline, this section

details the standard methodologies that would be employed to assess its known hazards,

based on the Organisation for Economic Co-operation and Development (OECD) Guidelines

for the Testing of Chemicals.
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Acute Oral Toxicity Assessment (OECD Guideline 423:
Acute Toxic Class Method)

This method is a stepwise procedure using a limited number of animals to assign a GHS

hazard category.

Methodology:

Principle: A stepwise procedure is used with a small number of animals per step. The
outcome of each step determines the subsequent step, allowing for classification with a
minimal number of animals.

Test Animals: Typically, young adult rats of a single sex (usually females) are used.

Dosage: The test substance is administered orally by gavage. The starting dose is selected
from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight).

Procedure:
o Step 1: A group of three animals is dosed at the selected starting level.

o Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14
days. Body weight is recorded weekly.

o Subsequent Steps: The decision to proceed to the next step (dosing at a higher or lower
level) is based on the number of mortalities observed in the preceding step. The procedure
continues until a stopping criterion is met, which allows for the assignment of a GHS
category.

Data Analysis: The GHS classification is determined by the dose level at which mortality or
clear signs of toxicity are observed.

Skin Sensitization Assessment (OECD Guideline 429:
Skin Sensitization - Local Lymph Node Assay (LLNA))

The LLNA is the preferred method for assessing the skin sensitization potential of chemicals. It

provides quantitative data that can be used to determine the potency of a sensitizer.
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Methodology:

o Principle: The LLNA measures the proliferation of lymphocytes in the auricular lymph nodes
draining the site of application of the test substance on the ears of mice. A substance is
classified as a sensitizer if it induces a threefold or greater increase in lymphocyte
proliferation compared to control animals. The concentration of the test substance required
to produce this threefold increase is termed the EC3 value.[6]

o Test Animals: Typically, female CBA/J or CBA/Ca mice are used.

e Procedure:

[e]

A minimum of four animals are used per dose group, with at least three concentrations of
the test substance, a negative control (vehicle only), and a positive control.

o The test substance is applied to the dorsal surface of each ear for three consecutive days.
o On day 6, a radioactive label (e.g., 3H-methyl thymidine) is injected intravenously.

o Five hours after injection, the animals are euthanized, and the draining auricular lymph
nodes are excised.

o A single-cell suspension of lymph node cells is prepared, and the incorporation of the
radioactive label is measured by B-scintillation counting.

o Data Analysis:

o The proliferation of lymphocytes is expressed as the Stimulation Index (Sl), which is the
ratio of the mean proliferation in the test group to the mean proliferation in the vehicle
control group.

o A substance is classified as a skin sensitizer if the Sl is > 3.

o The ECS3 value is calculated by linear interpolation of the dose-response curve and
represents the concentration at which the Sl is 3.
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Safe Handling and Personal Protective Equipment

(PPE)

Given the hazardous properties of 4-Bromo-3-methoxyaniline, strict adherence to safety

protocols is mandatory to minimize exposure risk.

Precautionary Measure

Recommendations

Engineering Controls

Handle in a well-ventilated place, preferably
within a chemical fume hood.[1] Ensure
eyewash stations and safety showers are

readily accessible.

Personal Protective Equipment (PPE)

Eye/Face Protection

Weatr tightly fitting safety goggles or a face
shield.

Skin Protection

Wear impervious gloves (e.qg., nitrile rubber) and
a lab coat. Change gloves frequently and after

any sign of contamination.

Respiratory Protection

For operations that may generate dust, use a
NIOSH-approved respirator with a particulate

filter.

Handling Procedures

Avoid formation of dust and aerosols.[1] Do not
breathe dust, fumes, gas, mist, vapors, or spray.
[1] Wash hands thoroughly after handling.[1] Do
not eat, drink, or smoke when using this

product.[1]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[1]

Spill and Leak Procedures

In case of a spill, avoid dust formation.[1] Wear
appropriate PPE.[1] Sweep up the material and

place it in a suitable container for disposal.

Disposal

Dispose of contents/container in accordance

with local, regional, and national regulations.

© 2025 BenchChem. All rights reserved.

6/10 Tech Support


https://www.benchchem.com/product/b105682?utm_src=pdf-body
https://www.echemi.com/sds/4-bromo-3-methoxyaniline-pd180727107181.html
https://www.echemi.com/sds/4-bromo-3-methoxyaniline-pd180727107181.html
https://www.echemi.com/sds/4-bromo-3-methoxyaniline-pd180727107181.html
https://www.echemi.com/sds/4-bromo-3-methoxyaniline-pd180727107181.html
https://www.echemi.com/sds/4-bromo-3-methoxyaniline-pd180727107181.html
https://www.echemi.com/sds/4-bromo-3-methoxyaniline-pd180727107181.html
https://www.echemi.com/sds/4-bromo-3-methoxyaniline-pd180727107181.html
https://www.echemi.com/sds/4-bromo-3-methoxyaniline-pd180727107181.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

First Aid Measures

Exposure Route

First Aid Instructions

Ingestion

If swallowed, rinse mouth with water.[1] Do NOT
induce vomiting.[1] Call a poison center or

doctor/physician if you feel unwell.[7]

Skin Contact

Remove contaminated clothing. Wash skin with
plenty of soap and water. If skin irritation or rash

occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Inhalation

If inhaled, remove person to fresh air and keep
comfortable for breathing. Call a poison center

or doctor/physician if you feel unwell.[7]

Diagrams

Chemical Safety Assessment Workflow
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Caption: Workflow for Chemical Safety Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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